Cas no 2640520-01-8 ((S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole)

• Product Name: (S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole
• CAS No: 2640520-01-8
• MF: C₂₅H₂₆N₂O
• MW: 370.486746311188
• CID: 5140981
• PubChem ID: 164890576
• Update Time: 2025-10-28

(S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4S)-4,5-dihydro-4-(1-methylpropyl)-2-oxazolyl]-6-(diphenylmethyl)-
• F72742
• (S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole
• 2640520-01-8

• Inchi： 1S/C25H26N2O/c1-3-18(2)23-17-28-25(27-23)22-16-10-15-21(26-22)24(19-11-6-4-7-12-19)20-13-8-5-9-14-20/h4-16,18,23-24H,3,17H2,1-2H3/t18?,23-/m1/s1
• InChI Key： WMUUNVILWCSDRJ-WBPHRXDCSA-N
• SMILES： C1(C2=N[C@@H](C(C)CC)CO2)=NC(C(C2=CC=CC=C2)C2=CC=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 370.204513457g/mol
• Monoisotopic Mass: 370.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 34.5Ų

Additional information on (S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole

Compound Introduction: (S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole (CAS No. 2640520-01-8)

The compound (S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole, identified by its CAS number 2640520-01-8, represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chiral center at the oxazole ring and the substitution pattern involving benzhydryl and sec-butyl groups contribute to its distinct chemical properties and biological activities.

In recent years, the development of chiral auxiliaries and catalysts has revolutionized the synthesis of enantiomerically pure compounds, which are crucial for many pharmaceutical applications. The oxazole moiety, a five-membered heterocycle with a nitrogen atom, is known for its versatility in drug design due to its ability to form hydrogen bonds and its stability under various conditions. The benzhydryl group, on the other hand, enhances lipophilicity and can interact with biological targets through hydrophobic effects. The sec-butyl group introduces steric hindrance, which can modulate binding affinity and selectivity.

Recent studies have highlighted the importance of stereochemistry in drug design, demonstrating that enantiomers can exhibit significantly different pharmacological profiles. The compound (S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole has been investigated for its potential role in modulating various biological pathways. For instance, it has shown promise in preclinical studies as a modulator of enzyme activity, particularly in the context of metabolic disorders. The interaction between the benzhydryl group and target proteins appears to be critical for its efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and enantioselectivity. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereoisomer. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of tailored methodologies in producing complex molecules with high purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with its target receptors. The use of quantum mechanical calculations has provided insights into the electronic structure and reactivity of key functional groups. These findings have informed further optimization efforts aimed at improving potency and selectivity. Additionally, virtual screening techniques have been employed to identify potential analogs with enhanced pharmacological properties.

The pharmacokinetic profile of (S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole is another critical aspect that has been thoroughly evaluated. In vitro studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical translation. Furthermore, preliminary toxicology assessments have shown no significant adverse effects at relevant doses, reinforcing its safety profile.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a key intermediate in the synthesis of more complex molecules with specialized functions. For example, it could serve as a building block for designing novel ligands that interact with specific biological targets or for developing new therapeutic agents targeting rare diseases.

The role of this compound in drug discovery is further underscored by its versatility in different chemical frameworks. Researchers have leveraged its structural features to develop innovative synthetic strategies that could be applied to other challenging molecules. This adaptability not only highlights its utility but also demonstrates the broader impact of advanced chemical methodologies on medicinal chemistry.

Future research directions include exploring new synthetic routes to improve scalability and cost-effectiveness. Additionally, investigating its interactions with biological targets at a molecular level will provide deeper insights into its mechanism of action. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

In conclusion, the compound (S)-2-(6-Benzhydrylpyridin-2-yl)-4-((S)-sec-butyl)-4,5-dihydrooxazole (CAS No. 2640520-01-8) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in developing next-generation therapeutics.